- Modulation of Peripheral Serotonin Levels by Novel Tryptophan Hydroxylase Inhibitors for the Potential Treatment of Functional Gastrointestinal Disorders, Journal of Medicinal Chemistry, 2008, 51(13), 3684-3687
Cas no 945976-43-2 (LP 533401)
LP 533401 structure
Product Name:LP 533401
CAS No:945976-43-2
MF:C27H22F4N4O3
MW:526.482200145721
CID:2086253
PubChem ID:44560455
Update Time:2024-10-25
LP 533401 Chemical and Physical Properties
Names and Identifiers
-
- LP 533401
- HMS3749G13
- 2-Amino-3-[4-[2-amino-6-[2,2,2-trifluoro-1-[4-(3-fluorophenyl)phenyl]ethoxy]pyrimidin-4-yl]phenyl]pr
- LP-533401
- 4-[2-Amino-6-[2,2,2-trifluoro-1-(3′-fluoro[1,1′-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-L-phenylalanine (ACI)
- L
- (2S)-2-Amino-3-(4-(2-imino-6-(2,2,2-trifluoro-1-(3′-fluoro-[1,1′-biphenyl]-4-yl)ethoxy)-2,3-dihydropyrimidin-4-yl)phenyl)propanoic acid
- G14027
- BCP19309
- LP-533401 (free base)
- CS-7843
- VMB97643
- LP 533401;LP-533401
- (2S)-2-amino-3-[4-[2-amino-6-[2,2,2-trifluoro-1-[4-(3-fluorophenyl)phenyl]ethoxy]pyrimidin-4-yl]phenyl]propanoic acid
- (2S)-2-amino-3-(4-(2-amino-6-(2,2,2-trifluoro-1-(4-(3-fluorophenyl)phenyl)ethoxy)pyrimidin-4-yl)phenyl)propanoic acid
- LP533401
- CHEMBL511275
- MS-29740
- (2S)-2-amino-3-(4-(2-amino-6-(2,2,2-trifluoro-1-(3'-fluoro-[1,1'-biphenyl]-4-yl)ethoxy)pyrimidin-4-yl)phenyl)propanoic acid
- L-Phenylalanine, 4-[2-amino-6-[2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-; 4-[2-Amino-6-[2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-L-phenylalanine; LP 533401; LP-533401
- GTPL11405
- HY-15849
- AKOS040741971
- (2S)-2-Amino-3-(4-(2-amino-6-(2,2,2-trifluoro-1-(3'-fluorobiphenyl-4-yl)ethoxy)pyrimidin-4-yl)phenyl)propanoic acid
- SCHEMBL307901
- BDBM50019143
- 945976-43-2
-
- Inchi: 1S/C27H22F4N4O3/c28-20-3-1-2-19(13-20)16-8-10-18(11-9-16)24(27(29,30)31)38-23-14-22(34-26(33)35-23)17-6-4-15(5-7-17)12-21(32)25(36)37/h1-11,13-14,21,24H,12,32H2,(H,36,37)(H2,33,34,35)/t21-,24?/m0/s1
- InChI Key: JZWUKILTKYJLCN-XEGCMXMBSA-N
- SMILES: O(C1N=C(N)N=C(C2C=CC(C[C@H](N)C(=O)O)=CC=2)C=1)C(C1C=CC(C2C=CC=C(F)C=2)=CC=1)C(F)(F)F
Computed Properties
- Exact Mass: 526.16280322g/mol
- Monoisotopic Mass: 526.16280322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 38
- Rotatable Bond Count: 8
- Complexity: 759
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 124
LP 533401 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
LP 533401 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L473300-2.5mg |
LP 533401 |
945976-43-2 | 2.5mg |
$207.00 | 2023-05-18 | ||
| TRC | L473300-25mg |
LP 533401 |
945976-43-2 | 25mg |
$1642.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L876217-1mg |
LP-533401 |
945976-43-2 | ≥98% | 1mg |
¥513.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L876217-5mg |
LP-533401 |
945976-43-2 | ≥98% | 5mg |
¥1,026.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72408-1mg |
LP-533401 |
945976-43-2 | 98% | 1mg |
¥847.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72408-5mg |
LP-533401 |
945976-43-2 | 98% | 5mg |
¥3428.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72408-10mg |
LP-533401 |
945976-43-2 | 98% | 10mg |
¥6096.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72408-25mg |
LP-533401 |
945976-43-2 | 98% | 25mg |
¥12841.00 | 2022-04-26 | |
| ChemScence | CS-7843-1mg |
LP-533401 |
945976-43-2 | >98.0% | 1mg |
$50.0 | 2022-04-26 | |
| ChemScence | CS-7843-5mg |
LP-533401 |
945976-43-2 | >98.0% | 5mg |
$100.0 | 2022-04-26 |
LP 533401 Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile , Water ; 7 min, 150 °C; cooled
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C; 0 °C → rt
1.2 Solvents: Tetrahydrofuran ; 5 h, 50 °C; cooled
1.3 Reagents: Sodium chloride Solvents: Water
2.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile , Water ; 7 min, 150 °C; cooled
1.2 Solvents: Tetrahydrofuran ; 5 h, 50 °C; cooled
1.3 Reagents: Sodium chloride Solvents: Water
2.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile , Water ; 7 min, 150 °C; cooled
Reference
- Modulation of Peripheral Serotonin Levels by Novel Tryptophan Hydroxylase Inhibitors for the Potential Treatment of Functional Gastrointestinal Disorders, Journal of Medicinal Chemistry, 2008, 51(13), 3684-3687
Production Method 3
Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 15 min, 0 °C; 30 min, 0 °C; 0 °C → rt
1.2 Solvents: Tetrahydrofuran ; 10 min, rt; 3 h, reflux; cooled
1.3 Reagents: Water
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C; 0 °C → rt
2.2 Solvents: Tetrahydrofuran ; 5 h, 50 °C; cooled
2.3 Reagents: Sodium chloride Solvents: Water
3.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile , Water ; 7 min, 150 °C; cooled
1.2 Solvents: Tetrahydrofuran ; 10 min, rt; 3 h, reflux; cooled
1.3 Reagents: Water
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C; 0 °C → rt
2.2 Solvents: Tetrahydrofuran ; 5 h, 50 °C; cooled
2.3 Reagents: Sodium chloride Solvents: Water
3.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile , Water ; 7 min, 150 °C; cooled
Reference
- Modulation of Peripheral Serotonin Levels by Novel Tryptophan Hydroxylase Inhibitors for the Potential Treatment of Functional Gastrointestinal Disorders, Journal of Medicinal Chemistry, 2008, 51(13), 3684-3687
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Water
2.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 15 min, 0 °C; 30 min, 0 °C; 0 °C → rt
2.2 Solvents: Tetrahydrofuran ; 10 min, rt; 3 h, reflux; cooled
2.3 Reagents: Water
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C; 0 °C → rt
3.2 Solvents: Tetrahydrofuran ; 5 h, 50 °C; cooled
3.3 Reagents: Sodium chloride Solvents: Water
4.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile , Water ; 7 min, 150 °C; cooled
1.2 Reagents: Water
2.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 15 min, 0 °C; 30 min, 0 °C; 0 °C → rt
2.2 Solvents: Tetrahydrofuran ; 10 min, rt; 3 h, reflux; cooled
2.3 Reagents: Water
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C; 0 °C → rt
3.2 Solvents: Tetrahydrofuran ; 5 h, 50 °C; cooled
3.3 Reagents: Sodium chloride Solvents: Water
4.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile , Water ; 7 min, 150 °C; cooled
Reference
- Modulation of Peripheral Serotonin Levels by Novel Tryptophan Hydroxylase Inhibitors for the Potential Treatment of Functional Gastrointestinal Disorders, Journal of Medicinal Chemistry, 2008, 51(13), 3684-3687
LP 533401 Raw materials
- 4-Chloro-6-[2,2,2-trifluoro-1-(3\'-fluoro[1,1\'-biphenyl]-4-yl)ethoxy]-2-pyrimidinamine
- 3-FLUOROPHENYLMAGNESIUM BROMIDE
- 4,6-dichloropyrimidin-2-amine
- bam
- 1-(4-Bromophenyl)-2,2,2-trifluoroethanol
- 4’-Bromo-2,2,2-trifluoroacetophenone
- (2S)-2-amino-3-(4-boronophenyl)propanoic acid
LP 533401 Preparation Products
LP 533401 Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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